Cas no 129747-52-0 (methyl 5-(hydroxymethyl)pyridine-3-carboxylate)

• Product Name: methyl 5-(hydroxymethyl)pyridine-3-carboxylate
• CAS No: 129747-52-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD11848097
• CID: 838100
• Update Time: 2025-11-02

methyl 5-(hydroxymethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-3-Pyridinecarboxylic acid methyl ester
• Methyl 5-(hydroxymethyl)nicotinate
• 5-Hydroxymethyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 5-(hydroxymethyl)-, methyl ester
• Methyl (5-hydroxymethyl)nicotinate
• methyl 5-(hydroxymethyl)pyridine-3-carboxylate
• 5-hydroxymethyl-3-methoxycarbonylpyridine
• Methyl 5-(hydroxymethyl)

• MDL： MFCD11848097
• Inchi： 1S/C8H9NO3/c1-12-8(11)7-2-6(5-10)3-9-4-7/h2-4,10H,5H2,1H3
• InChI Key： UXSXEOUOALNTGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(CO)=C1)=O

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 59.42000
• LogP: 0.36050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-(hydroxymethyl)pyridine-3-carboxylate

Methyl 5-(Hydroxymethyl)Pyridine-3-Carboxylate (CAS 129747-52-0): A Comprehensive Overview

Methyl 5-(hydroxymethyl)pyridine-3-carboxylate (CAS 129747-52-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as methyl 5-hydroxymethyl nicotinate, belongs to the pyridine derivative family and exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals frequently search for "methyl 5-(hydroxymethyl)pyridine-3-carboxylate uses" or "CAS 129747-52-0 synthesis," highlighting its growing relevance in modern chemistry.

The molecular structure of methyl 5-(hydroxymethyl)pyridine-3-carboxylate combines a pyridine ring with both hydroxymethyl and carboxylate functional groups, offering excellent reactivity for further chemical modifications. Its CAS number 129747-52-0 serves as a unique identifier in global chemical databases, ensuring precise tracking in research and commercial applications. Recent studies have explored its potential as a building block for drug development, particularly in creating novel pharmaceutical intermediates with enhanced bioavailability.

In the context of current scientific trends, methyl 5-hydroxymethyl nicotinate aligns with the growing demand for sustainable chemistry solutions. The compound's relatively simple structure allows for green synthesis approaches, reducing environmental impact compared to more complex derivatives. This aspect responds to frequent search queries like "eco-friendly pyridine derivatives" or "green synthesis of CAS 129747-52-0," reflecting the industry's shift toward sustainable practices.

The physical and chemical properties of methyl 5-(hydroxymethyl)pyridine-3-carboxylate make it particularly useful in medicinal chemistry. With a molecular weight of 167.16 g/mol and moderate solubility in polar solvents, it serves as an excellent precursor for various biologically active compounds. Researchers investigating "pyridine-based drug discovery" or "CAS 129747-52-0 biological activity" will find this compound particularly interesting due to its balanced hydrophilicity and lipophilicity.

Beyond pharmaceutical applications, methyl 5-hydroxymethyl pyridine-3-carboxylate finds use in material science and agrochemical research. Its ability to form stable complexes with metal ions has sparked interest in developing new catalytic systems and functional materials. These applications address common search terms such as "pyridine carboxylate metal complexes" and "CAS 129747-52-0 in catalysis," demonstrating the compound's interdisciplinary value.

The global market for methyl 5-(hydroxymethyl)pyridine-3-carboxylate has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemicals industry. Suppliers and manufacturers often list this compound under alternative names like 3-(methoxycarbonyl)-5-(hydroxymethyl)pyridine, creating important variations for SEO optimization. Current market analysis suggests particular interest from regions with strong generic drug manufacturing capabilities, responding to searches for "CAS 129747-52-0 suppliers" and "bulk methyl 5-hydroxymethyl nicotinate."

From a synthetic chemistry perspective, methyl 5-(hydroxymethyl)pyridine-3-carboxylate offers multiple advantages. The presence of both hydroxymethyl and ester functional groups allows for diverse chemical transformations, making it a popular choice for structure-activity relationship studies. This characteristic explains frequent academic searches for "functionalization of CAS 129747-52-0" and "derivatization of pyridine carboxylates."

Quality control and analytical methods for methyl 5-hydroxymethyl pyridine-3-carboxylate typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets the stringent purity requirements for pharmaceutical applications, addressing common quality-related queries like "CAS 129747-52-0 purity standards" and "analytical methods for pyridine derivatives." The compound's stability under standard storage conditions further enhances its practicality for industrial use.

Looking toward future applications, researchers are exploring the potential of methyl 5-(hydroxymethyl)pyridine-3-carboxylate in bioconjugation chemistry and prodrug development. These emerging applications align with current trends in targeted drug delivery and personalized medicine, responding to cutting-edge search terms such as "pyridine linkers in bioconjugation" and "CAS 129747-52-0 in prodrug design." The compound's versatility positions it as a valuable tool in advancing these innovative therapeutic approaches.

In summary, methyl 5-(hydroxymethyl)pyridine-3-carboxylate (CAS 129747-52-0) represents a multifaceted chemical building block with significant potential across multiple scientific disciplines. Its balanced chemical properties, synthetic accessibility, and growing range of applications ensure continued interest from both academic and industrial researchers. As the chemical industry evolves toward more sustainable and targeted solutions, this compound is poised to maintain its relevance in addressing current and future scientific challenges.